Cas no 120018-43-1 (2-Azido-3,8-dimethylimidazo4,5-fquinoxaline)

• Product Name: 2-Azido-3,8-dimethylimidazo4,5-fquinoxaline
• CAS No: 120018-43-1
• MF: C₁₁H₉N₇
• MW: 239.236059904099
• CID: 182466
• PubChem ID: 147478
• Update Time: 2025-06-26

2-Azido-3,8-dimethylimidazo4,5-fquinoxaline Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-f]quinoxaline,2-azido-3,8-dimethyl-
• 2-Azido-3,8-dimethylimidazo[4,5-f]quinoxaline
• AZIDO-MEIQX
• 2-Azido-3,8-dimethyl-3H-imidazo(4,5-F)quinoxaline
• 3H-Imidazo(4,5-F)quinoxaline, 2-azido-3,8-dimethyl-
• FT-0611288
• 120018-43-1
• AKOS025394241
• DTXSID80152657
• L-Cysteine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-S-[(4-methylphenyl)methyl]-
• 2-azido-3,8-dimethyl-3H-imidazo[4,5-f]quinoxaline
• 3H-Imidazo[4,5-f]quinoxaline, 2-azido-3,8-dimethyl-
• 2-Azido-3,8-dimethylimidazo4,5-fquinoxaline

• Inchi： 1S/C11H9N7/c1-6-5-13-7-3-4-8-10(9(7)14-6)15-11(16-17-12)18(8)2/h3-5H,1-2H3
• InChI Key： BHRZXQKNDINQJI-UHFFFAOYSA-N
• SMILES： N1(C)C(N=[N+]=[N-])=NC2C3C(C=CC1=2)=NC=C(C)N=3

Computed Properties

• Exact Mass: 239.09200
• Monoisotopic Mass: 239.09194332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Melting Point: 163-165°C
• PSA: 93.35000
• LogP: 2.21946

Additional information on 2-Azido-3,8-dimethylimidazo4,5-fquinoxaline

2-Azido-3,8-Dimethylimidazo[4,5-f]Quinoxaline: A Comprehensive Overview

The compound with CAS No. 120018-43-1, commonly referred to as 2-Azido-3,8-Dimethylimidazo[4,5-f]Quinoxaline, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazoquinoxalines, which are known for their unique structural properties and potential applications in drug design and advanced materials. The azido group (-N₃) attached at the 2-position of the molecule introduces additional functional versatility, making it a valuable substrate for further chemical modifications and exploratory research.

Recent studies have highlighted the importance of imidazoquinoxalines as scaffolds for developing bioactive molecules. The presence of the azide group in 2-Azido-3,8-Dimethylimidazo[4,5-f]Quinoxaline enables click chemistry reactions, such as the Huisgen cycloaddition, which are widely used in drug discovery and polymer synthesis. This compound's ability to undergo such transformations underscores its potential as a building block for creating complex molecular architectures with tailored functionalities.

In terms of structural analysis, 2-Azido-3,8-Dimethylimidazo[4,5-f]Quinoxaline exhibits a rigid planar geometry due to the aromaticity of its imidazoquinoxaline core. The methyl groups at positions 3 and 8 contribute to steric bulk and may influence the molecule's solubility and pharmacokinetic properties. Computational studies have shown that this compound has favorable pharmacophoric features, making it a promising candidate for further exploration in therapeutic applications.

From a synthetic perspective, the preparation of 2-Azido-3,8-Dimethylimidazo[4,5-f]Quinoxaline involves multi-step organic synthesis strategies. Researchers have employed various methodologies, including condensation reactions and azide substitutions, to achieve this compound with high purity. The optimization of these synthetic routes has been a focal point in recent literature, driven by the need for scalable and cost-effective production methods.

Looking ahead, the integration of 2-Azido-3,8-Dimethylimidazo[4,5-f]Quinoxaline into advanced materials holds significant promise. Its ability to form covalent networks through click chemistry opens avenues for its use in creating stimuli-responsive polymers and high-performance composites. Additionally, its potential as a fluorescent probe or an electroactive material is currently under investigation in materials science research.

In summary, 2-Azido-3,8-Dimethylimidazo[4,5-f]Quinoxaline (CAS No. 120018-43-1) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique combination of structural features and functional groups positions it as a valuable tool for researchers aiming to push the boundaries of molecular design and material innovation.